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Compound of Interest

Compound Name: N-(2-cyanoethyl)glycine

Cat. No.: B018384

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-(2-
cyanoethyl)glycine, a derivative of the amino acid glycine. Understanding the solubility of this
compound is critical for its application in various research and development settings, including
synthesis, purification, and formulation development. This document compiles available
solubility data, outlines experimental protocols for solubility determination, and presents logical
workflows to guide laboratory practices.

Core Concepts in Solubility

The solubility of a compound is influenced by its molecular structure, including its polarity,
ability to form hydrogen bonds, and molecular size, as well as the properties of the solvent. N-
(2-cyanoethyl)glycine possesses both a polar carboxylic acid group and a secondary amine,
which can participate in hydrogen bonding, and a polar nitrile group. These features suggest a
preference for polar solvents. As with other amino acid derivatives, it exists as a zwitterion,
which generally leads to good solubility in water but limited solubility in non-polar organic
solvents[1]. The presence of the cyanoethyl group, however, introduces a more non-polar
character compared to glycine, which may slightly enhance its solubility in certain organic
solvents.

Solubility Data
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Quantitative solubility data for N-(2-cyanoethyl)glycine in a wide range of organic solvents is

not readily available in published literature. However, based on qualitative reports and the

known solubility of similar amino acid derivatives, the following table summarizes the expected

solubility profile.

Inferred
Chemical Qualitative Quantitative
Solvent Class Solvent o o
Formula Solubility Solubility (at
25°C)
) Soluble, "almost ]
Protic Solvents Water H20 High
transparency”
Moderately
Ethanol C2HsOH Soluble[2]
Soluble
. Moderately to
Methanol CHsOH Likely Soluble )
Highly Soluble
) Dimethyl )
Aprotic Polar ) Very Likely )
Sulfoxide (CH3)2S0O High
Solvents Soluble
(DMSO)
Dimethylformami . )
(CHs3)2NC(O)H Likely Soluble High
de (DMF)
Ethers Diethyl Ether (C2H5)20 Likely Insoluble Very Low
Sparingly
Ketones Acetone (CH3)2CO Soluble to Low
Insoluble
Hydrocarbons Hexane CeH14 Insoluble Very Low
Toluene C7Hs Insoluble Very Low

Note: Inferred solubility is an estimation based on the physicochemical properties of N-(2-

cyanoethyl)glycine and solubility data for related compounds like glycine and other amino
acid derivatives. Experimental verification is highly recommended.
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Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for many applications. Below are detailed
methodologies for assessing the solubility of a compound like N-(2-cyanoethyl)glycine.

Method 1: Visual (Qualitative) Solubility Determination

This method provides a rapid assessment of solubility.

Objective: To determine if a solid is soluble, partially soluble, or insoluble in a given solvent at a
specific temperature.

Materials:

N-(2-cyanoethyl)glycine

A range of organic solvents (e.g., ethanol, methanol, DMSO, DMF, acetone, hexane)

Small test tubes or vials

Spatula

Vortex mixer

Water bath or heating block (optional, for temperature control)

Procedure:

Place a small, pre-weighed amount of N-(2-cyanoethyl)glycine (e.g., 1-5 mg) into a clean,
dry test tube.

Add a small volume of the selected solvent (e.g., 0.1 mL) to the test tube.

Vigorously agitate the mixture using a vortex mixer for 30-60 seconds.

Visually inspect the solution against a contrasting background to see if the solid has
dissolved completely.
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e If the solid has not dissolved, continue adding the solvent in small increments (e.g., 0.1 mL)
with vigorous mixing after each addition, up to a total volume of 1 mL.

e Record the observations as "soluble” (dissolves completely), "partially soluble” (some solid
remains), or "insoluble” (no apparent dissolution).

o For temperature-dependent studies, the test tubes can be placed in a water bath at a
controlled temperature.

Method 2: Gravimetric (Quantitative) Solubility
Determination

This method provides a precise measurement of solubility.

Objective: To quantify the solubility of N-(2-cyanoethyl)glycine in a specific solvent at a given
temperature.

Materials:

e N-(2-cyanoethyl)glycine

» Selected solvent

« Scintillation vials or other sealable containers

e Analytical balance

» Thermostatically controlled shaker or incubator
e Syringe filters (e.g., 0.45 um PTFE)

o Evaporating dish or pre-weighed vial

e Oven or vacuum desiccator

Procedure:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b018384?utm_src=pdf-body
https://www.benchchem.com/product/b018384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Add an excess amount of N-(2-cyanoethyl)glycine to a known volume or weight of the
solvent in a sealable vial. The presence of undissolved solid is essential to ensure saturation.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a thermostatically controlled shaker and agitate at a constant temperature
until equilibrium is reached. This may take several hours to days. To confirm equilibrium,
samples can be taken at different time points (e.g., 24, 48, and 72 hours) and analyzed until
the concentration remains constant.

e Once equilibrium is reached, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe and filter it through a
syringe filter to remove any undissolved patrticles.

o Transfer the clear filtrate to a pre-weighed evaporating dish or vial.

o Evaporate the solvent from the filtrate using a gentle stream of nitrogen, a rotary evaporator,
or by placing it in an oven at a temperature below the decomposition point of the compound.

e Once the solvent is completely removed, weigh the dish or vial containing the dried solute.
o Calculate the solubility in terms of g/100 mL or other desired units.

Logical Workflow and Influencing Factors

The following diagrams illustrate a logical workflow for solubility testing and the key factors
influencing the solubility of amino acid derivatives like N-(2-cyanoethyl)glycine.
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Caption: A logical workflow for determining the solubility of N-(2-cyanoethyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b018384#n-2-cyanoethyl-glycine-solubility-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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